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Compound of Interest

Compound Name: Trimethyl orthovalerate

Cat. No.: B104153

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for trimethyl
orthovalerate (CAS No. 13820-09-2), a flammable and irritant liquid. The following sections
detail the physical and chemical properties, potential hazards, handling and storage
procedures, emergency response, and disposal considerations for this compound. Adherence
to these guidelines is crucial for ensuring a safe laboratory environment.

General Information

Trimethyl orthovalerate, also known as 1,1,1-trimethoxypentane, is an organic compound
with the molecular formula C8H1803.[1][2] It is primarily used in laboratory settings for
chemical synthesis.[3][4] While it is noted for its applications in creating various derivatives and
as a precursor in synthesis, it is also recognized as a flammable liquid that can cause skin and
eye irritation.[1][2]

Physical and Chemical Properties

A summary of the key physical and chemical properties of trimethyl orthovalerate is
presented in Table 1. This data is essential for understanding its behavior under various
laboratory conditions.

Table 1: Physical and Chemical Properties of Trimethyl Orthovalerate
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Property Value Source
Molecular Formula C8H1803 [1112]
Molecular Weight 162.23 g/mol [2]
Appearance Colorless liquid [1]
Boiling Point 164-166 °C

Density 0.941 g/mL at 25 °C

Flash Point 42 °C (107.6 °F) - closed cup [5]
Refractive Index n20/D 1.410

Vapor Density 5.59 [6]

Hazard Identification and Classification

Trimethyl orthovalerate is classified as a hazardous substance. A summary of its hazard

classifications is provided in Table 2.

Table 2: Hazard ldentification and Classification

Hazard .
. Code Description Source
Classification
o Flammable liquid and
Flammable liquids H226 [2][7]
vapor
Skin o
S H315 Causes skin irritation [1][2]
corrosion/irritation
Serious eye Causes serious eye
N H319 o [11[2]
damage/eye irritation irritation
Specific target organ )
o ] May cause respiratory
toxicity — single H335 T [2]
irritation
exposure
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It is important to note that the toxicological properties of trimethyl orthovalerate have not
been thoroughly investigated.[3] No acute toxicity information is available for this product.[1][6]

Handling and Storage

Proper handling and storage procedures are critical to minimize the risks associated with
trimethyl orthovalerate.

Handling:

Avoid contact with skin and eyes.[3]

e Do not breathe mist, vapors, or spray.[6]

e Use only in a well-ventilated area or outdoors.[1]

o Keep away from open flames, hot surfaces, and sources of ignition.[1][6]

o Use spark-proof and explosion-proof equipment.[6]

o Take precautionary measures against static discharge.[3][6]

» Handle in accordance with good industrial hygiene and safety practices.[3]

Storage:

Store in a cool, dry, and well-ventilated place.[1][3]

Keep the container tightly closed.[1][3]

Store in a flammables area.[1]

This compound is moisture-sensitive and should be protected from exposure to moist air or
water.[1][6]

Exposure Controls and Personal Protective
Equipment
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To ensure the safety of personnel, appropriate exposure controls and personal protective
equipment (PPE) must be utilized.

Table 3: Exposure Controls & Personal Protective Equipment

Control Specification Source

Use explosion-proof electrical,
ventilating, and lighting

Engineering Controls equipment. Ensure eyewash [6]
stations and safety showers

are close to the workstation.

Wear appropriate protective
eyeglasses or chemical safety
oggles (approved under
Eye/Face Protection goggles (app [3]
standards such as NIOSH or
EN 166). A face shield is also

recommended.

Handle with gloves. Wear
) ) appropriate protective gloves
Skin Protection ] ] [3][6]
and clothing to prevent skin

exposure.

Under normal use conditions,
no protective equipment is
needed. If risk assessment

) ) shows air-purifying respirators

Respiratory Protection ) [31[6]

are appropriate, use a full-face
supplied air respirator or a
respirator with a suitable

cartridge (e.g., type ABEK).

First Aid Measures

In the event of exposure, immediate first aid is crucial.

Table 4: First Aid Measures
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Exposure Route

First Aid Procedure

Source

Inhalation

Move the person into fresh air.
If not breathing, give artificial
respiration. Consult a

physician.

[1](3]

Skin Contact

Wash off with soap and plenty
of water. Consult a physician.
Remove all contaminated

clothing and shoes.

[1]3]

Eye Contact

Rinse thoroughly with plenty of
water for at least 15 minutes

and consult a physician.

[1]3]

Ingestion

Do NOT induce vomiting.
Never give anything by mouth
to an unconscious person.
Rinse mouth with water and

consult a physician.

[3]

Fire and Explosion Hazard Data

Trimethyl orthovalerate is a flammable liquid and presents a fire hazard.

Table 5: Fire and Explosion Hazard Data
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Hazard Details Source
Flammable liquid and vapor.
Vapors may form explosive

Flammability mixtures with air and can travel  [1][6]

to a source of ignition and
flash back.

Suitable Extinguishing Media

Water spray, carbon dioxide
(C0O2), dry chemical, or
chemical foam. Water mist can
be used to cool unopened

containers.

[1](6]

Unsuitable Extinguishing
Media

Do not use a heavy water
stream.

[8]

Hazardous Combustion

Products

Carbon monoxide (CO) and
carbon dioxide (CO2).

[6]

Firefighting Precautions

Wear a self-contained
breathing apparatus (SCBA)

and full protective gear.

[1](6]

Accidental Release Measures

In the case of a spill, the following workflow should be implemented to ensure safety and

proper containment.
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Initial Response

Spill Detected

Alert Personnel

Evacuate Immediate Area

'

Ensure Adequate Ventilation

'

Remove All Ignition Sources

Containmenjt & Cleanup

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain Spill with Inert
Absorbent Material

'

Collect with Non-Sparking Tools

'

Place in a Suitable, Closed
Container for Disposal

Final|Steps

Decontaminate Spill Area

Dispose of Waste According

to Regulations

Spill Managed

Click to download full resolution via product page

Caption: Workflow for Handling a Trimethyl Orthovalerate Spill.
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Disposal Considerations

Chemical waste generators must adhere to local, regional, and national hazardous waste
regulations to ensure complete and accurate classification and disposal.[6] It is recommended
to burn the substance in a chemical incinerator equipped with an afterburner and scrubber.[3]

Experimental Protocols

Detailed experimental protocols for the determination of the safety data presented in this guide
are not publicly available in the cited reference materials. The provided data, such as flash
points and toxicity classifications, are typically determined using standardized testing methods
(e.g., ASTM, OECD guidelines) by the chemical manufacturers and suppliers. For specific
methodological details, direct inquiry to the supplier or consultation of relevant standardized
testing protocols is recommended.

Disclaimer: This guide is intended for informational purposes only and is based on publicly
available safety data sheets. It is not a substitute for a comprehensive risk assessment and the
user's own judgment. Always consult the most current safety data sheet from your supplier
before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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